N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C22H24N2O4/c1-24-11-14-28-19-8-7-17(15-18(19)20(24)25)23-21(26)22(9-12-27-13-10-22)16-5-3-2-4-6-16/h2-8,15H,9-14H2,1H3,(H,23,26)
• InChI Key: DEVLOVUJMIWJKE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3(CCOCC3)C4=CC=CC=C4
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C22H24N2O4 and its molecular weight is 380.444. The purity is usually 95%.
BenchChem offers high-quality N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Antibacterial Agents : Novel analogs displaying promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, were designed, synthesized, and their structures confirmed through various spectroscopic methods. These compounds exhibited significant activity at non-cytotoxic concentrations, highlighting their potential in antimicrobial research (Palkar et al., 2017).

• Library of Cyclic Ethers : A diverging Rh(I)-catalyzed strategy was utilized to prepare a diverse library of carboxamide-containing oxepines and pyrans, showing a unique chemical space compared to existing compound databases. This approach could be relevant for the synthesis and exploration of compounds with the target structure (Mao et al., 2008).

Chemical Space and Diversity

• Unique Scaffolds for Carbonic Anhydrase Inhibitors : Research into [1,4]oxazepine-based primary sulfonamides revealed strong inhibition of human carbonic anhydrases, emphasizing the dual role of the sulfonamide functionality. This could suggest avenues for exploring the compound's potential as a scaffold for enzyme inhibition (Sapegin et al., 2018).

• Heterocyclic Synthesis : The reaction of enaminones with aminoheterocycles leading to the formation of various heterocyclic compounds, including azolopyrimidines and azolopyridines, demonstrates a methodological relevance to synthesizing complex structures that could encompass the target compound (Almazroa et al., 2004).